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Compound of Interest

Compound Name: 3-Mercaptohexyl acetate

Cat. No.: B033392 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical reagents is paramount to both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 3-Mercaptohexyl acetate, a compound

recognized for its potent aroma and potential hazards. Adherence to these procedural steps will

help ensure a secure laboratory environment.

Chemical Profile and Hazards

3-Mercaptohexyl acetate (CAS No. 136954-20-6) is a flammable liquid and vapor that can

cause skin and serious eye irritation.[1][2] It may also cause an allergic skin reaction and

respiratory irritation.[1][2] Due to its thiol group, it possesses a strong, unpleasant odor.[3]
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Hazard Classification Description

Physical Hazards Flammable Liquid (Category 3)[2][4]

Health Hazards Skin Irritation[1][2]

Serious Eye Irritation[1][2]

Skin Sensitizer (Category 1)[2]

May cause respiratory irritation[1][2]

Harmful if swallowed[1]

Environmental Hazards Toxic to aquatic life[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling 3-Mercaptohexyl
acetate to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category Item Specifications & Rationale

Engineering Controls Chemical Fume Hood

All handling must be

conducted in a certified

chemical fume hood to control

vapor inhalation and manage

the strong odor.[3][5]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Double-gloving

can provide additional

protection.[3][5] Always inspect

gloves for integrity before use.

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields are

mandatory to protect against

splashes.[1][5] A face shield

may be necessary for larger

quantities or when there is a

significant splash risk.[1]

Skin and Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against splashes and prevent

contamination of personal

clothing.[5]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be worn.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Mercaptohexyl acetate will minimize risks and ensure

procedural consistency.

1. Preparation:
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Fume Hood Verification: Ensure the chemical fume hood is operational and certified.

Safety Equipment Accessibility: Confirm that an eyewash station and safety shower are

readily accessible.[5]

Decontamination Station: Prepare a bleach bath (a 1:1 mixture of commercial bleach and

water) within the fume hood for the immediate decontamination of glassware and utensils.[3]

Waste Containers: Have designated and clearly labeled hazardous waste containers ready

for both liquid and solid chemical waste.[5]

2. Handling:

Don PPE: Put on all required personal protective equipment before handling the chemical.[5]

Equilibration: Allow the container of 3-Mercaptohexyl acetate to equilibrate to room

temperature before opening to prevent moisture condensation.[5]

Inert Atmosphere: To minimize air exposure and odor, consider handling the compound

under an inert gas atmosphere (e.g., argon or nitrogen).[5]

Transfers: Use a syringe or cannula for liquid transfers to minimize the release of its strong

odor.[3]

3. Post-Handling:

Decontamination: Immediately place all contaminated glassware and utensils into the

prepared bleach bath and allow them to soak for at least 14 hours to neutralize the thiol.[3]

Personal Hygiene: After handling, wash hands and any exposed skin thoroughly.[1] Do not

eat, drink, or smoke in the laboratory area.[1]
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Caption: Workflow for handling 3-Mercaptohexyl acetate.
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Liquid Waste:

Collect all liquid waste containing 3-Mercaptohexyl acetate in a designated, sealed, and

clearly labeled hazardous waste container.[5]

The label must explicitly state that the container holds thiol-containing waste.[5]

The neutralized bleach solution from decontamination must also be disposed of as

hazardous waste.[3]

Solid Waste:

Contaminated solid items such as gloves, pipette tips, and paper towels should be placed in

a sealed plastic bag.[5]

This bag should then be placed in a designated solid hazardous waste container.[5]

Final Disposal:

All chemical waste must be disposed of through a licensed hazardous waste contractor,

following all institutional and governmental regulations.[5] Do not pour down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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